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Compound of Interest

Compound Name:
2-(2-

Hydroxyethenyl)benzaldehyde

CAS No.: 103848-50-6

Cat. No.: B561432

Get Quote

In the dynamic landscape of pharmaceutical research and development, the synthesis and

handling of novel chemical entities are fundamental to discovery. This guide provides essential

safety and operational protocols for managing 2-(2-Hydroxyethenyl)benzaldehyde, a

compound of interest in various synthetic pathways. As a Senior Application Scientist, my

objective is to distill complex safety data into actionable, field-proven guidance that ensures

both the integrity of your research and the safety of your laboratory personnel. This document

is structured to provide a deep, logical, and authoritative framework for the safe handling of this

compound, from receipt to disposal.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 2-(2-Hydroxyethenyl)benzaldehyde is not

readily available in public databases, a thorough risk assessment can be conducted by

examining the known hazards of structurally analogous compounds. Benzaldehyde and its

hydroxylated derivatives, such as m-Hydroxybenzaldehyde and Salicylaldehyde (2-

Hydroxybenzaldehyde), provide a strong basis for understanding the potential risks.[1][2]
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Primary Hazards:

Skin Irritation: Like many benzaldehyde derivatives, this compound is expected to cause skin

irritation upon contact.[1][2][3]

Serious Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][3]

Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

Harmful if Swallowed: Oral ingestion may be harmful.[3][4][5][6][7]

Based on this hazard profile, a comprehensive plan for personal protective equipment (PPE)

and engineering controls is mandatory.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is critical and should be based on a thorough risk

assessment of the specific procedures being performed.[8] The following table summarizes the

recommended PPE for handling 2-(2-Hydroxyethenyl)benzaldehyde.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving &

Storage

Safety glasses

with side

shields[1][3]

Nitrile or

neoprene

gloves[9][10][11]

Standard lab

coat

Not generally

required

Weighing &

Aliquoting (Solid)

Safety

goggles[12]

Nitrile or

neoprene gloves
Lab coat

Use in a

ventilated

enclosure or

wear a N95-rated

respirator[1]

Solution

Preparation &

Transfers

Chemical splash

goggles and face

shield[10][12]

Nitrile or

neoprene gloves

(consider double-

gloving)[9]

Chemical-

resistant apron

over a lab coat[3]

[10][11]

Work in a

certified chemical

fume hood

Reaction Work-

up & Purification

Chemical splash

goggles and face

shield

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a lab coat

Work in a

certified chemical

fume hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls[9]

Air-purifying

respirator with

organic vapor

cartridges[6]

Waste Disposal
Safety glasses

with side shields

Nitrile or

neoprene gloves
Lab coat

Not generally

required

Engineering and Administrative Controls: Creating a
Safe Work Environment
While PPE is essential, it should be the last line of defense. Engineering and administrative

controls are fundamental to a robust safety program.

Engineering Controls:
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Chemical Fume Hood: All manipulations of 2-(2-Hydroxyethenyl)benzaldehyde that

could generate dust, aerosols, or vapors must be conducted in a properly functioning

chemical fume hood.[1]

Ventilation: Ensure adequate general laboratory ventilation to minimize background

concentrations of any airborne contaminants.[3]

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly.

Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this compound.

Training: All personnel must be trained on the specific hazards and safe handling

procedures for this chemical before commencing work.

Restricted Access: Designate specific areas for the handling and storage of this compound

and restrict access to authorized personnel.

Hygiene Practices: Always wash hands thoroughly with soap and water after handling the

compound and before leaving the laboratory.[1][3][5] Do not eat, drink, or smoke in the

laboratory.[3][5][6]

Step-by-Step Handling Procedures
Receiving and Storage

Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[2] Keep the container tightly

closed.[1][2][3]
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Weighing and Solution Preparation
This workflow is designed to minimize exposure during the critical stages of handling the solid

compound and preparing solutions.
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Preparation Phase

Handling Phase

Post-Handling Phase

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in
Certified Chemical Fume Hood

Carefully Weigh Solid in a
Weighing Boat or Beaker

Slowly Add Solvent to the Solid
to Minimize Dust Generation

Ensure Complete Dissolution

Clean Weighing Area and Utensils

Dispose of Contaminated Weigh Boats
and Gloves in Designated Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdhfinechemical.com [cdhfinechemical.com]

2. carlroth.com [carlroth.com]

3. valsynthese.ch [valsynthese.ch]

4. pentachemicals.eu [pentachemicals.eu]

5. carlroth.com [carlroth.com]

6. echemi.com [echemi.com]

7. technopharmchem.com [technopharmchem.com]

8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

9. dem.ri.gov [dem.ri.gov]

10. cdc.gov [cdc.gov]

11. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]

12. ehs.princeton.edu [ehs.princeton.edu]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of 2-(2-
Hydroxyethenyl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561432/docs#a-comprehensive-guide-to-the-safe-
handling-of-2-2-hydroxyethenyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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